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Compound of Interest

Compound Name: Ruthenium acetate

Cat. No.: B15803720

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Ruthenium(III) acetate, identified by CAS number 72196-32-8, is a coordination compound of

ruthenium with significant applications in catalysis and emerging potential in medicinal

chemistry. This technical guide provides a comprehensive overview of its chemical and

physical properties, detailed experimental protocols for its synthesis and catalytic applications,

and an exploration of its biological activities. The information is structured to be a practical

resource for researchers in organic synthesis and drug development.

Chemical and Physical Properties
Ruthenium(III) acetate is typically a dark red, green, or black crystalline solid. Its structure is

often a trinuclear oxo-cluster, commonly referred to as "basic ruthenium acetate," with the

core formula [Ru₃O(O₂CCH₃)₆L₃]⁺, where L can be a solvent molecule like water. It is generally

soluble in water and polar organic solvents such as ethanol and acetone, but insoluble in

nonpolar solvents.

Table 1: Physicochemical Properties of Ruthenium(III) Acetate
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Property Value Reference(s)

CAS Number 72196-32-8 General chemical databases

Molecular Formula C₆H₉O₆Ru [General chemical databases]

Molecular Weight 278.20 g/mol [General chemical databases]

Appearance Dark red, green, or black solid [General chemical databases]

Melting Point Not available [General chemical databases]

Boiling Point Not available [General chemical databases]

Solubility

Soluble in water, ethanol,

acetone; insoluble in nonpolar

solvents

[General chemical databases]

Synthesis and Experimental Protocols
Ruthenium(III) acetate can be synthesized through various methods. Below are detailed

protocols for two common approaches.

Synthesis from Ruthenium(IV) Oxide
This method produces a high-purity solution of Ruthenium(III) acetate.[1]

Experimental Protocol:

Suspend hydrated ruthenium(IV) oxide in glacial acetic acid and a small amount of water.

Slowly add a stoichiometric amount (110% of the theoretical requirement) of a hydrazine

solution (e.g., 15.26 wt% in water) to the vigorously stirred suspension over 10 minutes. This

step reduces Ruthenium(IV) to Ruthenium(III).

Heat the reaction mixture to reflux for 8-24 hours.

The resulting solution of Ruthenium(III) acetate can be used directly or concentrated to

obtain the solid product.
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Synthesis from Ruthenium Trichloride
This protocol provides a method to produce solid Ruthenium(III) acetate.

Experimental Protocol:

Dissolve ruthenium trichloride in deionized water.

Adjust the pH to 10 with sodium hydroxide to precipitate ruthenium hydroxide.

Filter and wash the precipitate.

Dissolve the ruthenium hydroxide precipitate in nitric acid and heat to 60°C.

Adjust the pH to 8 with potassium carbonate to re-precipitate ruthenium hydroxide, ensuring

the removal of chloride ions.

Filter and wash the precipitate until the filtrate is free of chloride ions.

Add the purified ruthenium hydroxide to a 60% acetic acid solution and reflux for 3 hours.

Cool the reaction mixture to room temperature, filter, and concentrate to obtain solid

Ruthenium(III) acetate.
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Synthesis of Ruthenium(III) Acetate from RuCl3

Ruthenium Trichloride (RuCl3) Impure Ruthenium Hydroxide
(Precipitate)

 Dissolve in H2O,
 add NaOH to pH 10

Deionized Water

Sodium Hydroxide (NaOH)

Filter and Wash Pure Ruthenium Hydroxide
(Precipitate)

 Dissolve in HNO3,
 add K2CO3 to pH 8

Nitric Acid (HNO3)

Potassium Carbonate (K2CO3)

Filter and Wash Reflux for 3h Add Acetic Acid

60% Acetic Acid

Cool to Room Temperature Filter and Concentrate Ruthenium(III) Acetate
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Workflow for the synthesis of Ruthenium(III) acetate from Ruthenium Trichloride.

Catalytic Applications and Experimental Protocols
Ruthenium(III) acetate is a versatile catalyst, particularly in hydrogenation and oxidation

reactions.

Transfer Hydrogenation of Ketones
Ruthenium complexes are highly effective for the transfer hydrogenation of ketones to

secondary alcohols.

Experimental Protocol:

In a reaction vessel, combine the ketone (1 mmol), a ruthenium catalyst precursor such as

[Ru(p-cymene)Cl₂]₂ (1 mol%), a suitable ligand (e.g., 2,2'-bibenzimidazole, 2 mol%), a base

(e.g., Cs₂CO₃, 0.3 mmol), and 2-propanol (3 mL) as the hydrogen source and solvent.
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Heat the mixture at 130°C for 12 hours.

Cool the reaction to room temperature and filter to remove solid residues.

Concentrate the filtrate under reduced pressure.

Purify the resulting secondary alcohol by column chromatography.
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Catalytic Cycle for Transfer Hydrogenation of Ketones

Inputs
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Complex
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A representative catalytic cycle for the transfer hydrogenation of ketones.
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Aerobic Oxidation of Alcohols
Ruthenium catalysts, in combination with co-oxidants, can efficiently oxidize alcohols to

aldehydes and ketones.

Experimental Protocol:

Combine the alcohol substrate, a ruthenium catalyst (e.g., RuCl₂(PPh₃)₃), and a co-catalyst

like TEMPO in a suitable solvent.

Stir the reaction mixture under an atmosphere of air or oxygen at room temperature.

Monitor the reaction progress by techniques such as TLC or GC.

Upon completion, work up the reaction mixture to isolate the aldehyde or ketone product.

Biological Activity
While specific biological data for CAS 72196-32-8 is limited, related μ-oxo trinuclear ruthenium
acetate complexes have demonstrated promising anticancer and other biological activities.

These complexes are being investigated as potential metallodrugs.

Anticancer Activity
Trinuclear ruthenium acetate complexes have shown in vitro cytotoxicity against various

cancer cell lines, including murine melanoma.[1] The proposed mechanism of action for many

ruthenium-based anticancer compounds involves their ability to bind to biomolecules like DNA

and proteins, inducing apoptosis in cancer cells. The inactive Ru(III) state may be reduced to

the more active Ru(II) state within the hypoxic environment of tumors, leading to selective

cytotoxicity.

Cytotoxicity Assay
A standard MTT assay can be used to evaluate the in vitro cytotoxicity of Ruthenium(III)

acetate.

Experimental Protocol (MTT Assay):
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Plate cancer cells in 96-well plates and allow them to adhere overnight.

Treat the cells with varying concentrations of Ruthenium(III) acetate for a specified duration

(e.g., 72 hours).

Add MTT solution (5 mg/mL) to each well and incubate for 4 hours, allowing viable cells to

form formazan crystals.

Solubilize the formazan crystals with DMSO.

Measure the absorbance at 490 nm using a microplate reader to determine cell viability.

MTT Cytotoxicity Assay Workflow

Seed Cancer Cells
in 96-well plate Incubate Overnight Treat with Ruthenium(III) Acetate

(various concentrations) Incubate for 72h Add MTT Solution Incubate for 4h Add DMSO to
Solubilize Formazan

Read Absorbance
at 490 nm

Analyze Data to
Determine IC50

Click to download full resolution via product page

Workflow for determining the cytotoxicity of Ruthenium(III) acetate using an MTT assay.

Safety and Handling
Ruthenium(III) acetate is classified as a corrosive substance that can cause severe skin burns

and eye damage. Appropriate personal protective equipment, including gloves, safety goggles,

and a lab coat, should be worn when handling this compound. Work should be conducted in a

well-ventilated fume hood. In case of contact, rinse the affected area with copious amounts of

water and seek medical attention.

Table 2: GHS Hazard Information

Pictogram Signal Word Hazard Statement

alt text Danger
H314: Causes severe skin

burns and eye damage
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Conclusion
Ruthenium(III) acetate (CAS 72196-32-8) is a valuable compound with well-established

applications in catalysis and growing interest in medicinal chemistry. This guide has provided a

detailed overview of its properties, synthesis, and applications, complete with experimental

protocols and safety information. Further research into the specific biological mechanisms of

this compound and the development of more efficient catalytic systems will continue to expand

its utility in both academic and industrial research settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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